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Compound of Interest

Compound Name: Bis-(3,4-dimethyl-phenyl)-amine

Cat. No.: B1268484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bis-(3,4-dimethyl-phenyl)-amine, also known as N-(3,4-dimethylphenyl)-3,4-dimethylaniline,

is a secondary aromatic amine that serves as a versatile building block in the synthesis of novel

organic functional materials. Its electron-rich nature and propensity to form stable radical

cations make it a valuable precursor for the development of fluorescent dyes and hole-

transporting materials for various applications, including organic light-emitting diodes (OLEDs)

and as fluorescent probes in biological imaging and sensing. This document provides an

overview of its applications, synthesis protocols for derivative compounds, and relevant

physicochemical data.

Physicochemical Properties of Bis-(3,4-dimethyl-
phenyl)-amine
A summary of the key physical and chemical properties of bis-(3,4-dimethyl-phenyl)-amine is

presented in the table below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1268484?utm_src=pdf-interest
https://www.benchchem.com/product/b1268484?utm_src=pdf-body
https://www.benchchem.com/product/b1268484?utm_src=pdf-body
https://www.benchchem.com/product/b1268484?utm_src=pdf-body
https://www.benchchem.com/product/b1268484?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 55389-75-8 [1]

Molecular Formula C₁₆H₁₉N [2]

Molecular Weight 225.33 g/mol [2]

Appearance
Colorless to pale yellow crystal

or crystalline solid
[1]

Melting Point 110 °C [1]

Boiling Point 367.0 ± 11.0 °C (Predicted) [1]

Solubility

Soluble in common organic

solvents like ether, alcohol,

and benzene.

[1]

Applications in Fluorescent Dye and Materials
Synthesis
Bis-(3,4-dimethyl-phenyl)-amine is a key intermediate in the synthesis of various functional

organic molecules, primarily due to its electron-donating triarylamine-like core structure.

Fluorescent Dyes and Probes: The bis-(3,4-dimethyl-phenyl)-amine moiety can be

incorporated into larger conjugated systems to create novel fluorescent dyes.[3] The

electron-donating nature of the nitrogen atom can lead to intramolecular charge transfer

(ICT) characteristics when combined with an electron-accepting group, resulting in

environmentally sensitive fluorophores.[3]

Hole-Transporting Materials (HTMs): In the field of organic electronics, particularly OLEDs

and perovskite solar cells, triarylamine derivatives are widely used as hole-transporting

materials.[4][5] The bis-(3,4-dimethyl-phenyl)-amine core can be functionalized to produce

materials with high hole mobility and suitable energy levels for efficient device performance.

[4][5]
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While specific protocols for the direct use of bis-(3,4-dimethyl-phenyl)-amine in the synthesis

of a named fluorescent dye are not readily available in the public domain, general synthetic

strategies for creating triarylamine-based functional molecules can be adapted. The following

are representative protocols for the functionalization of similar aromatic amines, which can

serve as a starting point for researchers.

Protocol 1: Synthesis of a Triarylamine Aldehyde
Derivative (General Procedure)
This protocol outlines a general method for the formylation of a triarylamine, a common step in

extending the conjugation and providing a reactive handle for further dye synthesis.

Materials:

Bis-(3,4-dimethyl-phenyl)-amine

N,N-Dimethylformamide (DMF)

Phosphorus oxychloride (POCl₃)

Dichloromethane (DCM)

Sodium bicarbonate solution (saturated)

Magnesium sulfate (anhydrous)

Silica gel for column chromatography

Procedure:

Dissolve bis-(3,4-dimethyl-phenyl)-amine (1 equivalent) in anhydrous DCM in a round-

bottom flask under a nitrogen atmosphere.

Cool the solution to 0 °C in an ice bath.

Slowly add a pre-mixed solution of DMF (1.2 equivalents) and POCl₃ (1.2 equivalents) in

DCM to the reaction mixture.
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Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction

progress by thin-layer chromatography (TLC).

Upon completion, carefully quench the reaction by pouring it into a stirred mixture of ice and

saturated sodium bicarbonate solution.

Extract the aqueous layer with DCM (3 x 50 mL).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Remove the solvent under reduced pressure to obtain the crude product.

Purify the crude product by silica gel column chromatography using a suitable eluent system

(e.g., hexane/ethyl acetate gradient) to yield the desired aldehyde.

Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and mass

spectrometry to confirm its structure.
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Quantitative Data
Currently, there is a lack of specific, publicly available quantitative data on the photophysical

properties (e.g., quantum yield, absorption/emission maxima, Stokes shift) of fluorescent dyes

directly synthesized from bis-(3,4-dimethyl-phenyl)-amine. However, data for structurally

related triarylamine-based dyes can provide an indication of the expected performance.

Dye Class
Absorption
Max (nm)

Emission Max
(nm)

Quantum Yield
(Φ)

Reference

Triarylamine-

Thiadiazolopyridi

ne

~560 ~650 Low [6]

Triarylamine-

based HTMs

Transparent in

visible
- - [4]

Signaling Pathways and Logical Relationships
The utility of bis-(3,4-dimethyl-phenyl)-amine in fluorescent dye synthesis is predicated on

the principles of electronic donor-acceptor (D-A) systems. The bis-(3,4-dimethyl-phenyl)-amino

group acts as a strong electron donor. When conjugated with an electron-acceptor moiety

through a π-bridge, photoexcitation can lead to an intramolecular charge transfer (ICT) state,

which is often responsible for the fluorescence properties of the molecule.
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Molecular Components
Photophysical Process
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Conclusion
Bis-(3,4-dimethyl-phenyl)-amine is a promising precursor for the synthesis of novel

fluorescent dyes and hole-transporting materials. While specific application notes with detailed

protocols and quantitative data for dyes directly derived from this compound are limited in

publicly accessible literature, the general principles of triarylamine chemistry provide a solid

foundation for its use in creating advanced functional materials. Further research into the

synthesis and characterization of fluorescent probes based on this scaffold is warranted to

explore its full potential in materials science and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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